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Compound of Interest

Compound Name: Hexadec-2-enamide

Cat. No.: B1217881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadec-2-enamide is a long-chain aliphatic enamide that holds potential for investigation in

various biological systems due to its structural similarity to known bioactive fatty acid amides.

This document provides detailed protocols for the plausible synthesis of Hexadec-2-enamide,

compiled from established methodologies for enamide synthesis. Additionally, it includes

representative characterization data and a proposed signaling pathway to guide further

research and drug development efforts.

Data Presentation
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Parameter Value

Reactant 1 Diethyl (carbamoylmethyl)phosphonate

Reactant 2 Pentadecanal

Base Sodium Hydride (NaH)

Solvent Tetrahydrofuran (THF), anhydrous

Reaction Temperature 0 °C to Room Temperature

Reaction Time 12-24 hours

Proposed Yield 70-85%

Table 2: Proposed Reaction Parameters for Hexadec-2-
enamide Synthesis via Amidation of Hexadec-2-enoic
Acid

Parameter Value

Reactant 1 (E)-Hexadec-2-enoic acid

Amine Source Ammonia (or suitable surrogate)

Coupling Agent
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

Additives Hydroxybenzotriazole (HOBt)

Solvent Dichloromethane (DCM), anhydrous

Reaction Temperature 0 °C to Room Temperature

Reaction Time 8-16 hours

Proposed Yield 60-80%

Table 3: Representative Characterization Data for
Hexadec-2-enamide
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Technique Expected Data

¹H NMR (CDCl₃, 400 MHz)

δ 6.85 (dt, J = 15.2, 7.0 Hz, 1H), 5.80 (d, J =

15.2 Hz, 1H), 5.5-6.0 (br s, 2H, NH₂), 2.15 (q, J

= 7.2 Hz, 2H), 1.40-1.20 (m, 22H), 0.88 (t, J =

6.8 Hz, 3H)

¹³C NMR (CDCl₃, 100 MHz)
δ 168.5, 145.2, 123.8, 32.5, 31.9, 29.7, 29.6,

29.5, 29.3, 29.1, 28.8, 22.7, 14.1

IR (KBr, cm⁻¹) 3350, 3180, 2920, 2850, 1660, 1630, 1465, 970

Mass Spectrometry (ESI+) m/z 254.2482 [M+H]⁺, 276.2301 [M+Na]⁺

Experimental Protocols
Protocol 1: Synthesis of Hexadec-2-enamide via Horner-
Wadsworth-Emmons Reaction
This protocol describes a plausible two-step synthesis of Hexadec-2-enamide starting from

commercially available materials, utilizing the Horner-Wadsworth-Emmons olefination.[1][2][3]

Step 1: Synthesis of Diethyl (carbamoylmethyl)phosphonate

To a solution of diethyl phosphite (1.0 eq) in anhydrous tetrahydrofuran (THF), add sodium

hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert

atmosphere.

Stir the mixture at 0 °C for 30 minutes.

Add 2-bromoacetamide (1.0 eq) in one portion and allow the reaction to warm to room

temperature.

Stir the reaction mixture for 12 hours.

Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

Extract the aqueous layer with ethyl acetate (3 x).
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Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to afford diethyl

(carbamoylmethyl)phosphonate.

Step 2: Horner-Wadsworth-Emmons Reaction with Pentadecanal

To a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF

at 0 °C, add a solution of diethyl (carbamoylmethyl)phosphonate (1.1 eq) in anhydrous THF

dropwise.

Stir the resulting mixture at 0 °C for 1 hour.

Add a solution of pentadecanal (1.0 eq) in anhydrous THF dropwise.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water and extract the product with ethyl acetate

(3 x).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by recrystallization or column chromatography on silica gel to yield

Hexadec-2-enamide.

Protocol 2: Synthesis of Hexadec-2-enamide via
Amidation of (E)-Hexadec-2-enoic Acid
This protocol outlines a direct amidation approach from the corresponding α,β-unsaturated

carboxylic acid.[4][5][6]

To a solution of (E)-Hexadec-2-enoic acid (1.0 eq) in anhydrous dichloromethane (DCM) at 0

°C, add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and
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Hydroxybenzotriazole (HOBt) (1.2 eq).

Stir the mixture at 0 °C for 30 minutes.

Bubble anhydrous ammonia gas through the solution for 15-30 minutes, or alternatively, add

a solution of aqueous ammonia (excess) and stir vigorously.

Allow the reaction to warm to room temperature and stir for 8-16 hours.

Monitor the reaction progress by TLC.

Upon completion, wash the reaction mixture with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to obtain Hexadec-2-enamide.

Mandatory Visualizations
Proposed Synthetic Workflow
Caption: Plausible synthetic routes to Hexadec-2-enamide.

Hypothetical Signaling Pathway of Hexadec-2-enamide
Based on the known signaling pathways of structurally similar fatty acid amides like

anandamide and oleoylethanolamide, a hypothetical signaling pathway for Hexadec-2-
enamide is proposed.[7][8][9][10][11][12][13][14][15][16][17][18][19][20] Fatty acid amides are

known to interact with various receptors, including cannabinoid receptors (CB1 and CB2) and

peroxisome proliferator-activated receptors (PPARs).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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